Cas no 1538373-52-2 (2-(Aminomethyl)-1-(4-chlorothiophen-2-yl)butan-1-ol)

• Product Name: 2-(Aminomethyl)-1-(4-chlorothiophen-2-yl)butan-1-ol
• CAS No: 1538373-52-2
• MF: C₉H₁₄ClNOS
• MW: 219.731560230255
• CID: 5284609
• Update Time: 2025-07-17

2-(Aminomethyl)-1-(4-chlorothiophen-2-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-1-(4-chlorothiophen-2-yl)butan-1-ol
• 2-(Aminomethyl)-1-(4-chlorothiophen-2-yl)butan-1-ol

• Inchi： 1S/C9H14ClNOS/c1-2-6(4-11)9(12)8-3-7(10)5-13-8/h3,5-6,9,12H,2,4,11H2,1H3
• InChI Key： QQWWIMBJMCLNSQ-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C(C(CN)CC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• XLogP3: 1.6
• Topological Polar Surface Area: 74.5

Additional information on 2-(Aminomethyl)-1-(4-chlorothiophen-2-yl)butan-1-ol

Introduction to 2-(Aminomethyl)-1-(4-chlorothiophen-2-yl)butan-1-ol (CAS No. 1538373-52-2)

2-(Aminomethyl)-1-(4-chlorothiophen-2-yl)butan-1-ol (CAS No. 1538373-52-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(Aminomethyl)-1-(4-chlorothiophen-2-yl)butan-1-ol is composed of a butan-1-ol backbone with an aminomethyl group and a 4-chlorothiophenyl substituent. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for further investigation. The aminomethyl group can participate in hydrogen bonding and other interactions, while the 4-chlorothiophenyl substituent provides additional steric and electronic effects that can influence the compound's biological activity.

Recent studies have explored the pharmacological properties of 2-(Aminomethyl)-1-(4-chlorothiophen-2-yl)butan-1-ol. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of a key enzyme implicated in neurodegenerative diseases. This finding suggests that 2-(Aminomethyl)-1-(4-chlorothiophen-2-yl)butan-1-ol could be a promising lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, 2-(Aminomethyl)-1-(4-chlorothiophen-2-yl)butan-1-ol has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings are particularly relevant given the increasing focus on inflammation as a key driver of chronic diseases, including cardiovascular disease and cancer.

The synthesis of 2-(Aminomethyl)-1-(4-chlorothiophen-2-yl)butan-1-ol has been optimized to ensure high yields and purity. Various synthetic routes have been reported, with one common approach involving the reaction of 4-chlorothiophene with an appropriate aldehyde or ketone, followed by reduction and functionalization steps to introduce the aminomethyl group. The choice of synthetic method can significantly impact the overall efficiency and cost-effectiveness of large-scale production, which is crucial for its potential commercialization as a pharmaceutical product.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Aminomethyl)-1-(4-chlorothiophen-2-yl)butan-1-ol. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and support further clinical development. Phase II trials are expected to provide more detailed insights into the compound's therapeutic potential and optimal dosing regimens.

Beyond its therapeutic applications, 2-(Aminomethyl)-1-(4-chlorothiophen-2-yl)butan-1-ol has also been studied for its use in diagnostic imaging. Research has shown that this compound can be labeled with radioisotopes to create imaging agents for positron emission tomography (PET). Such agents have the potential to improve the early detection and monitoring of various diseases, including cancer and neurological disorders.

In conclusion, 2-(Aminomethyl)-1-(4-chlorothiophen-2-yl)butan-1-ol (CAS No. 1538373-52-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further development as a therapeutic agent, anti-inflammatory drug, and diagnostic imaging agent. Ongoing research continues to uncover new possibilities for this promising compound, highlighting its significance in advancing medical science.